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Compound of Interest

Compound Name: 1-Chloro-1-methoxypropane

Cat. No.: B15489902 Get Quote

An In-depth Examination of Hazards and Safety Information for Researchers, Scientists, and

Drug Development Professionals

Executive Summary
1-Chloro-1-methoxypropane (CAS RN: 5739-14-0) is a chloroalkane ether with potential

applications in chemical synthesis. A thorough understanding of its hazard profile and safe

handling procedures is paramount for the protection of laboratory personnel and the integrity of

research. This technical guide provides a comprehensive overview of the available safety

information for 1-Chloro-1-methoxypropane. Notably, a significant gap in publicly available

toxicological and detailed hazard data exists for this specific isomer. To address this, safety

data for the closely related isomers, 1-Chloro-3-methoxypropane and 2-Chloro-1-

methoxypropane, are presented as a precautionary reference, accompanied by a strong

recommendation for cautious interpretation. This guide also outlines general experimental

protocols for hazard assessment based on internationally recognized OECD guidelines,

offering a framework for generating necessary safety data where it is currently lacking.

Physicochemical Properties
A foundational aspect of chemical safety is the understanding of a substance's physical and

chemical properties. These characteristics can influence its behavior under various laboratory

conditions and are critical for risk assessment.
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Limited experimental data is available for 1-Chloro-1-methoxypropane. The following table

summarizes computed physicochemical properties.

Property Value

Molecular Formula C₄H₉ClO

Molecular Weight 108.57 g/mol

Boiling Point Not available

Density Not available

Flash Point Not available

Isomer Data for Comparative Assessment
Due to the lack of extensive data for 1-Chloro-1-methoxypropane, the properties of its

isomers are provided below for a comparative perspective. It is crucial to note that these values

are not directly transferable but can offer insights into potential characteristics.

Table 1: Physicochemical Properties of 1-Chloro-methoxypropane Isomers
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Property
1-Chloro-3-
methoxypropane (CAS:
36215-07-3)

2-Chloro-1-
methoxypropane (CAS:
5390-71-6)

Molecular Formula C₄H₉ClO C₄H₉ClO

Molecular Weight 108.57 g/mol [1] 108.57 g/mol

Boiling Point 111 °C[1] ~122.94 °C (estimate)

Density 0.999 g/cm³ at 20 °C[1][2] 0.9946 g/cm³[3]

Flash Point 18 °C[1][2] Not available

Vapor Pressure 25 hPa at 20 °C[2] Not available

Autoignition Temperature 205 °C (DIN 51794)[2] Not available

Melting Point < -70 °C[2] Not available

Refractive Index Not available 1.4075[3]

Hazard Identification and Classification
A critical component of chemical safety is the identification and classification of potential

hazards. As specific GHS classification for 1-Chloro-1-methoxypropane is not available, the

classifications for its isomers are presented as a precautionary measure.

Disclaimer: The following hazard information is for the isomers of 1-Chloro-1-
methoxypropane and should be used as a potential indicator of hazards only. The actual

hazards of 1-Chloro-1-methoxypropane may differ.

GHS Classification of Isomers
Table 2: GHS Hazard Classification for 1-Chloro-methoxypropane Isomers
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Hazard Class
1-Chloro-3-
methoxypropane (CAS:
36215-07-3)

2-Chloro-1-
methoxypropane (CAS:
5390-71-6)

Flammable Liquids Category 2[2] No data available

Skin Corrosion/Irritation Category 2 No data available

Serious Eye Damage/Eye

Irritation
Category 2 No data available

Hazard Statements and Pictograms
Based on the GHS classification of 1-Chloro-3-methoxypropane, the following hazard

statements and pictograms are relevant.

Hazard Statements for 1-Chloro-3-methoxypropane:

H225: Highly flammable liquid and vapour.[1][2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

GHS Pictograms for 1-Chloro-3-methoxypropane:

Flame (GHS02)[2]

Exclamation Mark (GHS07)

The following diagram illustrates the logical relationship of the identified hazards for 1-Chloro-3-

methoxypropane, which may serve as a preliminary hazard consideration for 1-Chloro-1-
methoxypropane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/mm/843833
https://www.merckmillipore.com/FR/en/product/1-Chloro-3-methoxypropane,MDA_CHEM-843833
https://www.sigmaaldrich.com/JP/ja/product/mm/843833
https://www.sigmaaldrich.com/JP/ja/product/mm/843833
https://www.benchchem.com/product/b15489902?utm_src=pdf-body
https://www.benchchem.com/product/b15489902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Hazards

Health Hazards

Highly Flammable Liquid
(Category 2)

Skin Irritation
(Category 2)

Serious Eye Irritation
(Category 2)

Exposure to
1-Chloro-3-methoxypropane

Ignition Source

Dermal Contact

Ocular Contact

Click to download full resolution via product page

Caption: Hazard relationship for 1-Chloro-3-methoxypropane.

Toxicological Information
Detailed toxicological data for 1-Chloro-1-methoxypropane is not available in the public

domain. The following data for 1-Chloro-3-methoxypropane is provided for informational

purposes.

Table 3: Toxicological Data for 1-Chloro-3-methoxypropane (CAS: 36215-07-3)

Endpoint Species Route Value

LD50 Rat Oral >2000 mg/kg[1][2]

Handling, Storage, and Emergency Procedures
Given the lack of specific data for 1-Chloro-1-methoxypropane, it is prudent to adopt the

handling, storage, and emergency procedures established for its better-characterized and

hazardous isomer, 1-Chloro-3-methoxypropane.
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Safe Handling
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or

mists. Wash hands thoroughly after handling.

Storage
Keep container tightly closed in a dry and well-ventilated place.[4]

Store in a cool place.

Keep away from sources of ignition.

Store away from incompatible materials such as oxidizing agents.

First-Aid Measures
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[4]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Consult a physician.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Vapors may form explosive mixtures with air. Hazardous decomposition

products include carbon oxides and hydrogen chloride gas.

Experimental Protocols for Hazard Assessment
Due to the data gaps for 1-Chloro-1-methoxypropane, it is recommended that its hazard

profile be characterized using standardized experimental protocols. The Organisation for

Economic Co-operation and Development (OECD) provides a set of internationally accepted

guidelines for the testing of chemicals. The following is a general overview of key OECD test

guidelines relevant to assessing the hazards identified for the isomers.

General Workflow for Toxicity Testing
The diagram below illustrates a generalized workflow for assessing the acute toxicity of a

chemical substance, based on OECD principles.
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Caption: Generalized workflow for chemical toxicity testing.

Key OECD Test Guidelines
Acute Oral Toxicity (OECD 420, 423, 425): These guidelines provide methods to assess the

short-term oral toxicity of a substance.[5] They are designed to estimate the LD50 value and

identify the GHS toxicity category. The choice of method depends on the expected toxicity of

the substance and aims to minimize the number of animals used.
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OECD 420 (Fixed Dose Procedure): Involves dosing animals at fixed dose levels (e.g., 5,

50, 300, 2000 mg/kg) to identify a dose that produces clear signs of toxicity without

mortality.[5]

OECD 423 (Acute Toxic Class Method): A stepwise procedure where a small group of

animals is dosed at a defined level. The outcome determines the next dose level, allowing

for classification into a toxicity category.[6]

Acute Dermal Irritation/Corrosion (OECD 404): This guideline is used to assess the potential

of a substance to cause reversible (irritation) or irreversible (corrosion) skin damage.[7][8]

The test substance is applied to the skin of an animal (typically a rabbit) for a set period, and

the skin is observed for erythema and edema.[9]

Acute Eye Irritation/Corrosion (OECD 405): This test evaluates the potential of a substance

to cause damage to the eye.[10][11] A single dose of the substance is applied to one eye of

an animal, with the other eye serving as a control.[12] The eyes are then examined for

lesions of the cornea, iris, and conjunctiva.[12]

Conclusion
While 1-Chloro-1-methoxypropane is a compound of interest in chemical synthesis, there is a

clear and significant lack of specific safety and toxicological data in the public domain. This

guide has compiled the available physicochemical information and has presented the more

extensive safety data of its isomers, 1-Chloro-3-methoxypropane and 2-Chloro-1-

methoxypropane, as a precautionary reference. It is imperative that researchers and drug

development professionals treat 1-Chloro-1-methoxypropane with a high degree of caution,

assuming a hazard profile at least as severe as its isomers until specific data is generated. The

outlined OECD guidelines provide a clear and internationally accepted framework for the

experimental determination of its toxicological properties, which is strongly recommended to

ensure the safety of all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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